The crystal and molecular structure of a binuclear cobalt(III) complex with bis-(3-methoxysalicylaldehyde)ethylenedi-imine. Evidence for the bridging ability of some quadridentate Schiff bases
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29700001079
Abstract
Cobalt(III) complexes of general formula Co2(chel)3[chel =NN′-ethylenebis(salicylidene- and 3-methoxysalicylidene-iminato)] have been isolated, in which the Schiff base acts both as quadridentate ligand, in a non-planar conformation, and as chelate ligand bridging the two cobalt atoms.
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